Cas no 1096940-00-9 (1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)-
• CAS No: 1096940-00-9
• MF: C₁₆H₁₄N₄
• MW: 262.30916261673
• CID: 5230466
• Update Time: 2025-06-08

1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,5-dimethyl-1-(quinolin-5-yl)-1H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)-

• Inchi： 1S/C16H14N4/c1-10-11(2)20(16(18)13(10)9-17)15-7-3-6-14-12(15)5-4-8-19-14/h3-8H,18H2,1-2H3
• InChI Key： FVEZTEJSPWABQD-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C)=C1C)N)C1=CC=CC2C1=CC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 401
• XLogP3: 3.3
• Topological Polar Surface Area: 67.6

Additional information on 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)-

Recent Advances in the Study of 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)- (CAS: 1096940-00-9)

The compound 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)- (CAS: 1096940-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrrole and quinoline moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 1H-Pyrrole-3-carbonitrile derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of this compound via a multi-step reaction pathway, highlighting its high yield and purity. The researchers emphasized the importance of the cyano group at the 3-position of the pyrrole ring, which contributes to the compound's stability and reactivity. Additionally, the presence of the quinoline moiety was found to enhance binding affinity to specific biological targets, making it a promising scaffold for drug development.

In vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)- exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Furthermore, the compound showed selective inhibition of COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Another area of interest is the compound's role in cancer therapy. A recent preprint on bioRxiv (2024) explored its antiproliferative effects on various cancer cell lines, including breast, lung, and colon cancer. The study reported that the compound induced apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. Notably, the compound exhibited low cytotoxicity toward normal cells, indicating a favorable therapeutic window. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)-. Pharmacokinetic studies have identified issues related to its solubility and bioavailability, which may limit its efficacy in vivo. To address these limitations, researchers are exploring formulation strategies such as nanoparticle encapsulation and prodrug approaches. A 2024 study in Molecular Pharmaceutics demonstrated that encapsulating the compound in polymeric nanoparticles significantly improved its aqueous solubility and sustained release profile, enhancing its therapeutic potential.

In conclusion, 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(5-quinolinyl)- (CAS: 1096940-00-9) represents a promising candidate for further drug development, with demonstrated efficacy in inflammation and cancer models. Ongoing research aims to optimize its pharmacological properties and overcome existing challenges to facilitate its transition into clinical trials. The compound's unique structural features and biological activity make it a valuable subject of study in the quest for novel therapeutics.